Cas no 1020968-30-2 (N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1020968-30-2
• MF: C₂₀H₂₀N₄O₂S
• MW: 380.463402748108
• CID: 5450579
• PubChem ID: 44049195
• Update Time: 2025-05-30

N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1020968-30-2
• N-(5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024476346
• F2929-0097
• N-(5,7-dimethylthiazolo[4,5-b]pyridin-2-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide
• N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• N-(5,7-Dimethylthiazolo[4,5-b]pyridin-2-yl)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Inchi： 1S/C20H20N4O2S/c1-11-4-6-15(7-5-11)24-10-14(9-16(24)25)19(26)23-20-22-18-17(27-20)12(2)8-13(3)21-18/h4-8,14H,9-10H2,1-3H3,(H,21,22,23,26)
• InChI Key： OXUUAJVOPYPOKK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C(=O)CC(C(NC2=NC3=NC(C)=CC(C)=C3S2)=O)C1

Computed Properties

• Exact Mass: 380.13069707g/mol
• Monoisotopic Mass: 380.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1020968-30-2): An Overview

N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1020968-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of thiazolopyridines and is characterized by its unique structural features, which include a thiazole ring fused to a pyridine ring, a dimethyl substitution at the 5 and 7 positions, and a substituted pyrrolidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is particularly noteworthy for its ability to interact with various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. The presence of the thiazolopyridine scaffold is known to enhance the compound's ability to modulate specific receptors and enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival. Specifically, it has been shown to induce apoptosis and cell cycle arrest in cancer cells, suggesting its potential as a novel chemotherapeutic agent.

The pharmacokinetic properties of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use in drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have provided valuable insights into the molecular mechanisms underlying the biological activities of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. Molecular docking studies have revealed that this compound can bind to specific protein targets with high affinity and selectivity. For example, it has been shown to interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This binding interaction helps explain its anti-inflammatory effects and provides a basis for rational drug design.

The safety profile of N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is another important aspect of its evaluation. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects. Ongoing clinical trials are aimed at assessing the safety and efficacy of this compound in human subjects.

In conclusion, N-{5,7-dimethyl-[1,3]thiazolo[4,5-b]pyridin-2-yl}-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (CAS No. 1020968-30-2) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more data from preclinical and clinical studies become available, the full potential of this compound will likely be realized.